butyl (1R,3R,4S,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylate
Overview
Description
CID 15523673 is a natural product found in Hypericum sikokumontanum, Flacourtia inermis, and Spondias mombin with data available.
Scientific Research Applications
Pharmacological Activities
- Chlorogenic Acid as a Pharmacologically Potent Molecule: Chlorogenic acid, structurally similar to the compound , exhibits various pharmacological activities. These include antioxidant, antimicrobial, anti-inflammatory, and hepatoprotective properties, as explored in a mini-review summarizing literature over the last decade (Maalik et al., 2016).
Chemical Synthesis and Analysis
- Diastereoselective Synthesis: Research on similar compounds involves diastereoselective synthesis processes. For example, one-pot cascade reactions lead to highly diastereomerically enriched products, showcasing the compound's potential in complex chemical synthesis (Braun et al., 1995).
- Vibrational Spectroscopy and DFT Analysis: Density functional theory (DFT) calculations have been performed to explore the geometric, vibrational, and electronic properties of similar compounds. These studies include analysis of molecular interactions and electron delocalization, which are crucial for understanding the chemical behavior of these molecules (Mishra et al., 2013).
Advanced Materials Research
- Liquid Crystalline Polysiloxanes: Research on related ester compounds with chiral butyl tails has led to the development of novel ferroelectric side chain liquid crystalline polysiloxanes. These materials exhibit rich mesomorphic behavior and are significant for advanced materials science (Hsiue & Chen, 1995).
Crystallography and Structural Analysis
- Cynarine Monohydrate Structure: The crystal structure of a related compound, cynarine monohydrate, has been solved and refined using synchrotron powder X-ray diffraction data. This study highlights the importance of crystallography in understanding the molecular and solid-state structure of such compounds (Kaduk et al., 2022).
Properties
IUPAC Name |
butyl (1R,3R,4S,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26O9/c1-2-3-8-28-19(26)20(27)10-15(23)18(25)16(11-20)29-17(24)7-5-12-4-6-13(21)14(22)9-12/h4-7,9,15-16,18,21-23,25,27H,2-3,8,10-11H2,1H3/b7-5+/t15-,16-,18+,20-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNLREARKISTOAD-WHRXQRCBSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C1(CC(C(C(C1)OC(=O)C=CC2=CC(=C(C=C2)O)O)O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCOC(=O)[C@]1(C[C@H]([C@@H]([C@@H](C1)OC(=O)/C=C/C2=CC(=C(C=C2)O)O)O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26O9 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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